4-Piperidin-1-yl-but-2-enoic acid

• CAS RN: 4705-43-5
• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol
• IUPAC Name: 4-piperidin-1-ylbut-2-enoic acid
• InChI: InChI=1S/C9H15NO2/c11-9(12)5-4-8-10-6-2-1-3-7-10/h4-5H,1-3,6-8H2,(H,11,12)
• InChI Key: NFZOHOJPYXFOQW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC=CC(=O)O

Description

“4-Piperidin-1-yl-but-2-enoic acid” is also known as “(E)-4-(Piperidin-1-yl)but-2-enoic acid hydrochloride”. It has a CAS Number of 197892-69-6 and a molecular weight of 205.68. The compound is a solid at room temperature.

Synthesis Analysis

The synthesis of this compound involves the acylation of a precursor with (E)-4-(piperidin-1-yl)but-2-enoic acid. This reaction is catalyzed by 1-propanephosphonic acid cyclic (T3P) and 2,6-lutidine to give an intermediate compound. Upon the reaction of this intermediate with a substituted aniline, a Dimroth rearrangement takes place, yielding the final product.

Molecular Structure Analysis

The linear formula of this compound is C9H16ClNO2. The InChI Code is 1S/C9H15NO2.ClH/c11-9(12)5-4-8-10-6-2-1-3-7-10;/h4-5H,1-3,6-8H2,(H,11,12);1H/b5-4+;.

Safety and Hazards

The compound has been classified with the signal word “Warning”. Hazard statements associated with it include H302, H315, H319, and H335. Precautionary statements include P261, P305+P351+P338.

Future Directions

While specific future directions for this compound are not mentioned in the sources retrieved, it’s worth noting that piperidine derivatives are a significant area of research in the pharmaceutical industry. Therefore, it’s likely that future research will continue to explore the potential applications of this compound and similar derivatives.